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Compound of Interest

Compound Name: N-Benzylideneaniline

cat. No.: B1666777

An In-depth Technical Guide to N-Benzylideneaniline

Core Substance Identification

CAS Number: 538-51-2[1][2][3][4]

Chemical Structure:

Molecular Formula: C13H11N[1][3][4]

IUPAC Name: N,1-Diphenylmethanimine[1][5]

Synonyms: Benzalaniline, N-Benzalaniline, Benzylidene-phenyl-amine, N-
(Phenylmethylene)benzenamine[6][7]

SMILES: C1=CC=C(C=C1)C=NC2=CC=CC=C2[1][2]

InChl Key: UVEWQKMPXAHFST-UHFFFAOY SA-N[1][5]

N-Benzylideneaniline is a Schiff base formed from the condensation of benzaldehyde and
aniline.[8] Its structure features a central imine (C=N) functional group connecting a
benzylidene group to a phenyl group.[5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-Benzylideneaniline.
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Property Value Reference(s)
Molecular Weight 181.23 g/mol [3B114119]
White to pale yellow crystalline
Appearance ) [1112]
powder/solid
Melting Point 52-54 °C [6]
Boiling Point 300-310 °C at 760 mmHg [10]
Density 0.956 - 1.045 g/cm3
Soluble in ethanol, ether,
Solubility chloroform, acetic anhydride. [2][6]
Partly soluble in water.
0.002 - 0.00299 mmHg at 25
Vapor Pressure oc [5119]
Flash Point 113 °C (235.4 °F) - closed cup [4]
pKa 3.23 £ 0.30 (Predicted) [1]
LogP 2.82 [10]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of N-

Benzylideneaniline.

Spectroscopy Key Peaks | Data Reference(s)
0 ~8.4 ppm (s, 1H, -CH=N-), 6
1H NMR (CDCls) [11]
7.1-7.9 ppm (m, 10H, Ar-H)
0 ~193.7 ppm (CH=N), 4 116-
13C NMR (DMSO) _ [12][13]
152 ppm (aromatic carbons)
~1625-1627 cm~t (C=N
FT-IR [13]

stretching)

Mass Spec (El)

m/z 181 (M+), 180, 77

[9]
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Experimental Protocols
Synthesis of N-Benzylideneaniline via Condensation

The most common method for synthesizing N-Benzylideneaniline is the direct condensation of
aniline and benzaldehyde.[14]

Method 1: Room Temperature Reaction with Ethanol

» Reagents: Benzaldehyde (1.0 mole, 106 g), Aniline (1.0 mole, 93 g), 95% Ethanol (165 cc).
[15]

e Procedure:

o In a 500-cc three-necked, round-bottomed flask equipped with a mechanical stirrer, place
106 g of freshly distilled benzaldehyde.[15]

o While stirring rapidly, add 93 g of freshly distilled aniline. An exothermic reaction will occur
with the separation of water.[15]

o Allow the mixture to stand for 15 minutes.[15]
o Pour the mixture into 165 cc of 95% ethanol in a beaker with vigorous stirring.[15]

o Crystallization should begin within five minutes. Allow the mixture to stand at room
temperature for an additional 10 minutes, followed by 30 minutes in an ice-water bath.[15]

o Filter the resulting crystals using a Buichner funnel and wash with 50 cc of cold 95%
ethanol.[15]

o Dry the product in the air. The expected yield is 153-158 g (84-87% of the theoretical
amount) with a melting point of 52 °C.[15]

Method 2: Synthesis with Reflux
e Reagents: Benzaldehyde (1.025 mmol), Aniline (1.010 mmol), Absolute Ethanol.[12][13]

e Procedure:
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o Mix equimolar quantities of benzaldehyde and aniline in a round-bottom flask with a reflux
condenser and a magnetic stirrer.[12][13]

o Reflux the mixture at 80 °C for four hours.[13]

o After reflux, pour the hot mixture into a beaker containing absolute ethanol while stirring
rapidly.[13]

o Induce crystallization by placing the beaker in an ice bath for 30 minutes.[13]

o Collect the off-white solid product by filtration and dry it in a desiccator over activated silica
gel. The reported yield is approximately 84%.[13]

Reactivity and Applications

N-Benzylideneaniline serves as a versatile intermediate in organic synthesis.[1][5]

e Reductive Coupling: Under visible-light photocatalysis, N-benzylidenes can undergo single-
electron reduction to form a-amino radical intermediates. These intermediates can
participate in radical-radical coupling reactions to synthesize 1,2-diamines, which are
important structural motifs in pharmaceuticals and agrochemicals.[16][17]

 Intermediate for Heterocycles: It is a valuable precursor for synthesizing various heterocyclic
compounds.[5]

e Ligand in Coordination Chemistry: The imine nitrogen can coordinate with metal ions, making
it a useful ligand in the preparation of metal complexes.[5][13]

o Drug Development: Schiff bases, including N-Benzylideneaniline and its derivatives, have
shown a range of biological activities. Studies have explored their potential as anticancer,
anti-inflammatory, and antimicrobial agents.[8][18] For instance, in-silico studies have
suggested N-Benzylideneaniline as a potential bone cancer drug candidate.[8]

Visualizations
Logical Workflow for Synthesis
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The following diagram illustrates the general workflow for the laboratory synthesis of N-
Benzylideneaniline.

Reactant Preparation

Benzaldehyde (freshly distilled) Aniline (freshly distilled)

Reaction Step

Mix Reactants (1:1 molar ratio)

Stirring

Condensation Reaction
(Exothermic, releases H20)

Pour into Ethanol

Product Isolatign & Purification

Crystallization from Ethanol

Filter Crystals

Wash with Cold Ethanol

Final Rroduct
\

N-Benzylideneaniline Crystals
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Benzylideneaniline.

Photocatalytic Reaction Pathway

This diagram outlines a simplified reaction pathway involving N-benzylidenes in photoredox

catalysis to form radical intermediates for further coupling reactions.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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